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Compound of Interest

Compound Name: GSK215083

Cat. No.: B15579285 Get Quote

This guide provides a comprehensive overview of the PET radioligand [11C]GSK215083, with

a focus on its application in imaging the serotonin 6 (5-HT6) receptor. While direct test-retest

reliability data for [11C]GSK215083 is not readily available in the published literature, this guide

offers a comparison with other relevant PET tracers for which such data exists, providing a

valuable reference for researchers, scientists, and drug development professionals.

Overview of [11C]GSK215083
[11C]GSK215083 is a positron emission tomography (PET) radioligand developed for in vivo

imaging of the 5-HT6 receptor in the brain. It has been demonstrated to readily cross the blood-

brain barrier and exhibit a heterogeneous distribution consistent with the known density of 5-

HT6 receptors, with the highest uptake in the striatum, moderate uptake in the cortex, and the

lowest in the cerebellum.[1] Notably, [11C]GSK215083 also shows affinity for the 5-HT2A

receptor, which should be considered when interpreting imaging data.[1]

Performance Comparison
To provide a context for the potential performance of [11C]GSK215083, the following table

summarizes its key characteristics alongside the test-retest reliability data of other PET

radioligands used for imaging serotonin receptors. The intraclass correlation coefficient (ICC) is

a measure of reliability, with values closer to 1 indicating higher reliability. Variability (often

expressed as absolute percentage difference) indicates the degree of change between test and

retest scans.
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Table 1: Comparison of [11C]GSK215083 Characteristics and Test-Retest Reliability of

Alternative PET Tracers

Radioligand
Primary
Target

Test-Retest
Interval

Intraclass
Correlation
Coefficient
(ICC)

Absolute
Variability
(%)

Key
Findings

[11C]GSK215

083

5-HT6

Receptor
Not Reported Not Reported Not Reported

High affinity

for 5-HT6

receptors;

also binds to

5-HT2A

receptors.[1]

[11C]DASB

Serotonin

Transporter

(SERT)

1 hour 0.44 - 0.85 4 - 13

Good

reproducibility

for SERT

imaging.[2]

[18F]-

setoperone

5-HT2A

Receptor
5-16 weeks

0.91 - 0.97

(cortical

regions)

2 - 12

High test-

retest

reliability in

older adults.

[3][4]

[11C]raclopri

de

Dopamine

D2/3

Receptors

7 months 0.85 - 0.96 4 - 8

High long-

term test-

retest

reliability.[5]

[11C]P943
5-HT1B

Receptor
Same day

High (specific

values vary

by region)

0.2 - 5.4

Very good

test-retest

reproducibility

.[6]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15579285?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22223878/
https://pubmed.ncbi.nlm.nih.gov/16455625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2722606/
https://pubmed.ncbi.nlm.nih.gov/19580676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7446562/
https://www.researchgate.net/publication/268875213_Test-retest_reliability_of_the_novel_5-HT1B_receptor_PET_radioligand_11CP943
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies are crucial for the replication and comparison of findings. The following

sections outline a typical experimental protocol for a [11C]GSK215083 PET imaging study,

based on published research.

Radiosynthesis of [11C]GSK215083
The radiosynthesis of [11C]GSK215083 is typically performed via methylation of a precursor

molecule using [11C]methyl iodide or [11C]methyl triflate. The process involves a series of

chemical reactions and purification steps to yield the final radiotracer with high radiochemical

purity and specific activity.

Human PET Imaging Protocol
A representative protocol for a human [11C]GSK215083 PET scan is as follows:

Subject Preparation: Subjects are typically required to fast for a certain period before the

scan. An intravenous line is inserted for radiotracer injection, and in some studies, an arterial

line may be placed for blood sampling to measure the arterial input function.

PET Scan Acquisition:

The subject is positioned in the PET scanner with their head immobilized.

A transmission scan is performed for attenuation correction.

A bolus of [11C]GSK215083 (typically around 350 MBq) is injected intravenously.

Dynamic emission data are acquired for 90-120 minutes.[7]

Image Reconstruction and Analysis:

The acquired data are corrected for attenuation, scatter, and radioactive decay.

Dynamic images are reconstructed.

Regions of interest (ROIs) are delineated on the images, often with the aid of a co-

registered MRI scan.
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Time-activity curves are generated for each ROI.

Kinetic modeling is applied to the time-activity curves to estimate outcome measures such

as the binding potential (BPND), which reflects the density of available receptors. The

cerebellum is often used as a reference region due to its low density of 5-HT6 receptors.

[7]

Signaling Pathways and Experimental Workflows
Visualizing complex biological and experimental processes can significantly enhance

understanding. The following diagrams, created using the DOT language, illustrate the 5-HT6

receptor signaling pathway and a typical workflow for a test-retest PET imaging study.
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5-HT6 Receptor Signaling Pathway
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Caption: 5-HT6 Receptor Signaling Pathway.
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Test-Retest PET Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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